2-Amino-3-cycloheptylpropanoic acid
Description
2-Amino-3-cycloheptylpropanoic acid is a non-proteinogenic amino acid characterized by a cycloheptyl group attached to the β-carbon of the alanine backbone. Key properties include:
- CAS Number: 119486-19-0 (free base), 1461689-20-2 (hydrochloride salt)
- Molecular Formula: C₁₀H₁₉NO₂ (free base)
- Molecular Weight: 185.26 g/mol (free base)
- Structure: Features a seven-membered cycloheptane ring, conferring unique steric and lipophilic properties compared to smaller cycloalkyl analogs .
It is primarily used in research settings as a chiral building block for peptide synthesis or enzyme inhibitor studies.
Properties
Molecular Formula |
C10H19NO2 |
|---|---|
Molecular Weight |
185.26 g/mol |
IUPAC Name |
2-amino-3-cycloheptylpropanoic acid |
InChI |
InChI=1S/C10H19NO2/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h8-9H,1-7,11H2,(H,12,13) |
InChI Key |
WJKZEQGDVZCGPZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCC(CC1)CC(C(=O)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Cycloalkyl-Substituted Amino Acids
The cycloalkyl group’s size and conformation significantly influence physicochemical and biological properties:
Key Findings :
- Lipophilicity : Cycloheptyl > Cyclohexyl > Cyclopentyl due to increased hydrocarbon content and ring flexibility.
Aromatic and Halogenated Analogs
Substitution with aromatic or halogenated groups alters electronic properties and toxicity profiles:
Key Findings :
Hydrochloride Salts and Commercial Availability
Hydrochloride salts improve solubility but vary in cost and availability:
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